Cas no 943026-51-5 (5,7-difluoro-1H-Indole-2-carboxaldehyde)

5,7-Difluoro-1H-Indole-2-carboxaldehyde is a fluorinated indole derivative with significant utility in organic synthesis and pharmaceutical research. The presence of fluorine atoms at the 5 and 7 positions enhances its reactivity and electronic properties, making it a valuable intermediate for constructing complex heterocyclic compounds. Its aldehyde functional group allows for versatile derivatization, enabling applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound's structural features contribute to improved metabolic stability and binding affinity in drug design. It is commonly employed in cross-coupling reactions, nucleophilic additions, and as a precursor for indole-based scaffolds. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity.

5,7-difluoro-1H-Indole-2-carboxaldehyde structure

943026-51-5 structure

Product Name:5,7-difluoro-1H-Indole-2-carboxaldehyde

CAS No:943026-51-5

MF:C₉H₅F₂NO

MW:181.138909101486

MDL:MFCD24611698

CID:1122406

PubChem ID:87433044

Update Time:2025-05-28

5,7-difluoro-1H-Indole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 5,7-difluoro-1H-Indole-2-carboxaldehyde
- 943026-51-5
- SCHEMBL2770272
- 5,7-difluoro-1h-indole-2-carbaldehyde
- MDL： MFCD24611698
- Inchi： 1S/C9H5F2NO/c10-6-1-5-2-7(4-13)12-9(5)8(11)3-6/h1-4,12H
- InChI Key： SNUIGNIPNQUELN-UHFFFAOYSA-N
- SMILES： FC1=CC(=CC2C=C(C=O)NC=21)F

Computed Properties

Exact Mass: 181.03392011g/mol
Monoisotopic Mass: 181.03392011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 32.9Å²

5,7-difluoro-1H-Indole-2-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	223302-1g	5,7-Difluoro-1H-indole-2-carbaldehyde, 95% min	943026-51-5	95%	1g	$1680.00	2023-09-09
Matrix Scientific	223302-5g	5,7-Difluoro-1H-indole-2-carbaldehyde, 95% min	943026-51-5	95%	5g	$4830.00	2023-09-09